Cas no 2228020-58-2 (rac-(3R,4S)-4-(azepan-2-yl)oxolan-3-ol)
rac-(3R,4S)-4-(azepan-2-yl)oxolan-3-ol Chemical and Physical Properties
Names and Identifiers
-
- rac-(3R,4S)-4-(azepan-2-yl)oxolan-3-ol
- 2228020-58-2
- EN300-1625323
-
- Inchi: 1S/C10H19NO2/c12-10-7-13-6-8(10)9-4-2-1-3-5-11-9/h8-12H,1-7H2/t8-,9?,10+/m0/s1
- InChI Key: ZHXQYDJFKVGMOX-DJBFQZMMSA-N
- SMILES: O1C[C@H]([C@@H](C1)C1CCCCCN1)O
Computed Properties
- Exact Mass: 185.141578849g/mol
- Monoisotopic Mass: 185.141578849g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 163
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 41.5Ų
rac-(3R,4S)-4-(azepan-2-yl)oxolan-3-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1625323-0.05g |
rac-(3R,4S)-4-(azepan-2-yl)oxolan-3-ol |
2228020-58-2 | 0.05g |
$1632.0 | 2023-06-04 | ||
| Enamine | EN300-1625323-0.1g |
rac-(3R,4S)-4-(azepan-2-yl)oxolan-3-ol |
2228020-58-2 | 0.1g |
$1711.0 | 2023-06-04 | ||
| Enamine | EN300-1625323-0.25g |
rac-(3R,4S)-4-(azepan-2-yl)oxolan-3-ol |
2228020-58-2 | 0.25g |
$1789.0 | 2023-06-04 | ||
| Enamine | EN300-1625323-0.5g |
rac-(3R,4S)-4-(azepan-2-yl)oxolan-3-ol |
2228020-58-2 | 0.5g |
$1866.0 | 2023-06-04 | ||
| Enamine | EN300-1625323-1.0g |
rac-(3R,4S)-4-(azepan-2-yl)oxolan-3-ol |
2228020-58-2 | 1g |
$1944.0 | 2023-06-04 | ||
| Enamine | EN300-1625323-2.5g |
rac-(3R,4S)-4-(azepan-2-yl)oxolan-3-ol |
2228020-58-2 | 2.5g |
$3809.0 | 2023-06-04 | ||
| Enamine | EN300-1625323-5.0g |
rac-(3R,4S)-4-(azepan-2-yl)oxolan-3-ol |
2228020-58-2 | 5g |
$5635.0 | 2023-06-04 | ||
| Enamine | EN300-1625323-10.0g |
rac-(3R,4S)-4-(azepan-2-yl)oxolan-3-ol |
2228020-58-2 | 10g |
$8357.0 | 2023-06-04 | ||
| Enamine | EN300-1625323-50mg |
rac-(3R,4S)-4-(azepan-2-yl)oxolan-3-ol |
2228020-58-2 | 50mg |
$827.0 | 2023-09-22 | ||
| Enamine | EN300-1625323-100mg |
rac-(3R,4S)-4-(azepan-2-yl)oxolan-3-ol |
2228020-58-2 | 100mg |
$867.0 | 2023-09-22 |
rac-(3R,4S)-4-(azepan-2-yl)oxolan-3-ol Related Literature
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
Additional information on rac-(3R,4S)-4-(azepan-2-yl)oxolan-3-ol
Professional Introduction to rac-(3R,4S)-4-(azepan-2-yl)oxolan-3-ol and CAS No. 2228020-58-2
The compound with the CAS number 2228020-58-2 and the product name rac-(3R,4S)-4-(azepan-2-yl)oxolan-3-ol represents a significant advancement in the field of chemical and biomedical research. This molecule, characterized by its unique structural configuration, has garnered considerable attention due to its potential applications in pharmaceutical development and drug discovery. The stereochemistry of this compound, particularly the presence of the (3R,4S) configuration, plays a crucial role in its biological activity and interaction with target enzymes and receptors.
In recent years, there has been a growing interest in the development of chiral compounds that exhibit high specificity and efficacy in therapeutic settings. The racemic mixture of rac-(3R,4S)-4-(azepan-2-yl)oxolan-3-ol serves as a valuable starting point for further derivatization and optimization. Researchers have been exploring various synthetic pathways to isolate and manipulate the individual enantiomers of this compound, aiming to enhance its pharmacological properties. The azepan-2-yl moiety in its structure contributes to its stability and solubility, making it an attractive candidate for further investigation.
The structural framework of rac-(3R,4S)-4-(azepan-2-yl)oxolan-3-ol is reminiscent of several known bioactive molecules, suggesting potential interactions with biological targets. This has prompted researchers to investigate its role in modulating enzymatic activity and receptor binding. Preliminary studies have indicated that this compound may exhibit inhibitory effects on certain enzymes involved in metabolic pathways, making it a promising candidate for treating metabolic disorders.
One of the most intriguing aspects of this compound is its potential application in the treatment of neurological disorders. The oxolan ring in its structure is known to interact with central nervous system (CNS) receptors, which has led to investigations into its neuroprotective properties. Recent studies have suggested that derivatives of this compound may have therapeutic benefits in conditions such as Alzheimer's disease and Parkinson's disease by modulating neurotransmitter release and receptor activity.
The synthesis of rac-(3R,4S)-4-(azepan-2-yl)oxolan-3-ol involves complex organic transformations that require precise control over reaction conditions and stereochemistry. Advanced synthetic techniques such as asymmetric hydrogenation and chiral resolution have been employed to achieve high enantiomeric purity. These methods not only enhance the yield but also improve the overall quality of the final product, ensuring that it meets the stringent requirements for pharmaceutical applications.
In addition to its therapeutic potential, this compound has also been explored for its role in chemical biology research. Its unique structure provides a valuable tool for studying enzyme mechanisms and receptor interactions at a molecular level. By using this compound as a probe, researchers can gain insights into the fundamental processes that govern biological function, which may lead to new therapeutic strategies.
The pharmacokinetic properties of rac-(3R,4S)-4-(azepan-2-yl)oxolan-3-ol are another area of active investigation. Studies have been conducted to evaluate its absorption, distribution, metabolism, and excretion (ADME) profiles. These studies are crucial for understanding how the compound behaves within the body and for optimizing its formulation for clinical use. The results obtained from these studies have provided valuable insights into potential dosing regimens and delivery methods that could enhance its therapeutic efficacy.
The future prospects for rac-(3R,4S)-4-(azepan-2-yl)oxolan-3-ol are promising, with ongoing research aimed at expanding its applications in medicine and biotechnology. Collaborative efforts between academic institutions and pharmaceutical companies are expected to drive further innovation in this field. As our understanding of this compound grows, so too will its potential to contribute to advancements in human health.
2228020-58-2 (rac-(3R,4S)-4-(azepan-2-yl)oxolan-3-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)